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Introduction

TX-1123 is a synthetic compound belonging to the 2-hydroxyarylidene-4-cyclopentene-1,3-
dione class of molecules. It has been identified as a dual inhibitor of cyclooxygenase (COX)
enzymes and Src kinase, suggesting its potential as an anti-inflammatory and anti-cancer
agent. These application notes provide detailed protocols for in vitro studies to help
researchers investigate the biological activities of TX-1123.

Mechanism of Action

TX-1123 exhibits a multi-targeted mechanism of action by inhibiting key enzymes involved in
inflammation and cancer progression.

¢ Cyclooxygenase (COX) Inhibition: TX-1123 demonstrates inhibitory activity against both
COX-1 and COX-2 enzymes.[1][2][3] The inhibition of COX enzymes blocks the conversion
of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain.
Notably, TX-1123 shows a degree of selectivity for COX-2 over COX-1.[1][2][3]

e Src Kinase Inhibition: TX-1123 is a potent inhibitor of Src kinase, a non-receptor tyrosine
kinase that plays a crucial role in cell proliferation, survival, migration, and angiogenesis.[4]
[5] By inhibiting Src kinase, TX-1123 can potentially disrupt these oncogenic signaling
pathways.
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Data Presentation

The following table summarizes the reported in vitro inhibitory concentrations of TX-1123

against its primary targets.

Target IC50 Value Assay Type Reference
15.7 uM (1.57 x 10-3 Enzyme Inhibition

COX-1 [1][21[3]
M) Assay
1.16 uM (1.16 x 10-° Enzyme Inhibition

COX-2 [1][21[3]
M) Assay

) Kinase Inhibition
Src Kinase 2.2 uM [5]

Assay

Signaling Pathway Diagrams

The following diagrams illustrate the signaling pathways targeted by TX-1123.
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Preparation Assay Execution Detection

Dilute COX-1/COX-2 Add Assay Buffer, Add TX-1123 or Pre-incubate Add Arachidonic Acid Incubate Read Absorbance Calculate % Inhibition
Enzyme Heme, and Enzyme to Wells Vehicle Control and Colorimetric Substrate (e.g., 590 nm) and IC50
Prepare TX-1123
Serial Dilutions
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Preparation Kinase Reaction Detection
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Cell Seeding Treatment Detection
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Cell Culture & Treatment Staining Flow Cytometry
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Analyze Dot Plots to
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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